5-bromo-3-methoxy-1-methyl-1H-pyrazole
Overview
Description
Pyrazoles are a class of organic compounds with a five-membered aromatic ring structure composed of three carbon atoms and two nitrogen atoms . They have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry .
Synthesis Analysis
Pyrazole nucleus can be synthesized using various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach .Molecular Structure Analysis
The molecular structure of pyrazoles consists of a five-membered ring with two nitrogen atoms and three carbon atoms . The specific structure of “5-bromo-3-methoxy-1-methyl-1H-pyrazole” would include additional functional groups attached to the pyrazole ring, such as a bromo group at the 5-position, a methoxy group at the 3-position, and a methyl group at the 1-position.Chemical Reactions Analysis
Pyrazoles can undergo a variety of chemical reactions, including cyclocondensation of acetylenic ketones on methylhydrazine or aryl hydrazines in ethanol, which provides two difficultly separable regioisomeric pyrazoles .Physical And Chemical Properties Analysis
The physical and chemical properties of a specific pyrazole derivative would depend on its exact structure. For example, 3-Bromo-1-methyl-1H-pyrazole has a molecular weight of 161, and it is a solid at room temperature .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-3-methoxy-1-methyl-1H-pyrazole involves the reaction of 3-methoxy-1-methyl-1H-pyrazole with bromine in the presence of a suitable solvent.", "Starting Materials": [ "3-methoxy-1-methyl-1H-pyrazole", "Bromine", "Suitable solvent" ], "Reaction": [ "Add bromine dropwise to a solution of 3-methoxy-1-methyl-1H-pyrazole in a suitable solvent at room temperature.", "Stir the reaction mixture for several hours until the reaction is complete.", "Filter the reaction mixture to remove any precipitate.", "Wash the precipitate with a suitable solvent and dry it under vacuum to obtain the desired product, 5-bromo-3-methoxy-1-methyl-1H-pyrazole." ] } | |
CAS RN |
1849235-04-6 |
Product Name |
5-bromo-3-methoxy-1-methyl-1H-pyrazole |
Molecular Formula |
C5H7BrN2O |
Molecular Weight |
191 |
Purity |
95 |
Origin of Product |
United States |
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